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Compound of Interest

Compound Name: TY-51469

Cat. No.: B1683687 Get Quote

Essential Safety and Handling Guide for TY-51469
For Research Use Only. Not for human or veterinary use.[1]

This document provides essential safety protocols and logistical information for handling the

chymase inhibitor TY-51469 (CAS No. 603987-59-3) in a laboratory setting.[1][2] The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Classification
TY-51469 is classified under the Globally Harmonized System (GHS) with the following

hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.[2]

Skin corrosion/irritation (Category 2): Causes skin irritation.[2]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[2]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[2]

Signal Word: Warning[2]
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Pictograms:

Exclamation Mark GHS Pictogram

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is mandatory when handling TY-51469. The required

equipment varies based on the experimental procedure.
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Note: This table summarizes general recommendations. Always consult the full Safety Data

Sheet (SDS) and your institution's safety guidelines before handling TY-51469.[2]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[2] Avoid inhalation of dust and

aerosols.[2] Use only in areas with appropriate exhaust ventilation.[2]
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Storage: Store in a dry, dark place.[1] For short-term storage (days to weeks), maintain at 0-

4°C.[1] For long-term storage (months to years), store at -20°C.[1]

Emergency Procedures and First Aid
Immediate action is critical in the event of exposure to TY-51469.

Exposure Type First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

Skin Contact Wash with plenty of soap and water.[2]

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.

In all cases of exposure, seek immediate medical attention.

Disposal Plan
Dispose of contaminated material and unused product in accordance with local, state, and

federal regulations. Do not allow the product to enter drains, water courses, or the soil.[2]

Spill Response:

Evacuate personnel to a safe area.[2]

Wear full personal protective equipment.[2]

Prevent further leakage or spillage if safe to do so.[2]

Absorb solutions with a liquid-binding material (e.g., diatomite).[2]

Decontaminate surfaces by scrubbing with alcohol.[2]
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Collect all contaminated materials in a sealed container for disposal.[2]

Experimental Protocols and Visualizations
Preparation of a Stock Solution
This protocol describes the preparation of a 10 mM stock solution of TY-51469 in DMSO.

Materials:

TY-51469 powder

Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated pipettes

Vortex mixer

Methodology:

Equilibrate the TY-51469 vial to room temperature before opening.

In a chemical fume hood, weigh the required amount of TY-51469 powder.

Add the appropriate volume of DMSO to achieve a 10 mM concentration. The molecular

weight of TY-51469 is 526.60 g/mol .[1][3]

Vortex the solution until the powder is completely dissolved. TY-51469 is soluble in DMSO at

2 mg/mL.[4]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for long-term use.[1]
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Stock Solution Preparation Workflow

Equilibrate TY-51469 to Room Temperature

Weigh Powder in Fume Hood

Add DMSO to 10 mM

Vortex to Dissolve

Aliquot into Tubes

Store at -20°C

Click to download full resolution via product page

Workflow for preparing a TY-51469 stock solution.

Biochemical Action: Chymase Inhibition
TY-51469 is a potent and selective inhibitor of chymase.[4] Chymase is a serine protease that

can convert angiotensin I to angiotensin II, a key mediator in various physiological and

pathological processes. By inhibiting chymase, TY-51469 can modulate downstream signaling

pathways.
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TY-51469 Mechanism of Action
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Inhibition of the chymase pathway by TY-51469.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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